N-(6-methylpyridin-2-yl)-4-(propan-2-ylsulfamoyl)piperazine-1-carboxamide

• IUPAC Name: N-(6-methylpyridin-2-yl)-4-(propan-2-ylsulfamoyl)piperazine-1-carboxamide
• InChI: InChI=1S/C14H23N5O3S/c1-11(2)17-23(21,22)19-9-7-18(8-10-19)14(20)16-13-6-4-5-12(3)15-13/h4-6,11,17H,7-10H2,1-3H3,(H,15,16,20)
• InChI Key: JRUXRVGHUYDIOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)N2CCN(CC2)S(=O)(=O)NC(C)C
• Molecular Formula: C14H23N5O3S
• Molecular Weight: 341.43 g/mol

Description

N-(6-methylpyridin-2-yl)-4-(propan-2-ylsulfamoyl)piperazine-1-carboxamide is a synthetic organic compound that belongs to the class of piperazine derivatives. These compounds are often studied for their potential pharmacological properties and applications in various fields such as medicinal chemistry and drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-methylpyridin-2-yl)-4-(propan-2-ylsulfamoyl)piperazine-1-carboxamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the piperazine ring: This can be achieved through the reaction of appropriate amines with dihaloalkanes under basic conditions.

Introduction of the pyridine moiety: This step involves the coupling of the piperazine ring with a pyridine derivative, often using palladium-catalyzed cross-coupling reactions such as Suzuki or Heck reactions.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the above synthetic routes to improve yield, purity, and cost-effectiveness. This may include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

N-(6-methylpyridin-2-yl)-4-(propan-2-ylsulfamoyl)piperazine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogenating agents, nucleophiles, and electrophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, such as antimicrobial, anticancer, or anti-inflammatory effects.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(6-methylpyridin-2-yl)-4-(propan-2-ylsulfamoyl)piperazine-1-carboxamide depends on its specific interactions with molecular targets. These may include:

Molecular Targets: Enzymes, receptors, or other proteins that the compound binds to or modulates.

Pathways Involved: The compound may affect various biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

N-(6-methylpyridin-2-yl)-4-(propan-2-ylsulfamoyl)piperazine-1-carboxamide: can be compared with other piperazine derivatives, such as:

Uniqueness

The uniqueness of N-(6-methylpyridin-2-yl)-4-(propan-2-ylsulfamoyl)piperazine-1-carboxamide lies in its specific structural features, such as the position and nature of the substituents on the pyridine and piperazine rings, which can influence its chemical reactivity and biological activity.